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Compound of Interest

Compound Name: BAM 15

Cat. No.: B1667726 Get Quote

Essential Safety and Handling Guide for BAM 15
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for the mitochondrial

uncoupler BAM 15. Adherence to these procedures is essential to ensure a safe laboratory

environment and the integrity of your research.

Hazard Identification and Classification
While some safety data sheets (SDS) classify BAM 15 as non-hazardous, others provide more

stringent classifications.[1] To ensure maximum safety, it is prudent to handle BAM 15
according to the most conservative hazard assessment. One supplier has classified the

substance with the following hazards:
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Hazard Class GHS Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed.

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child.

Specific Target Organ Toxicity,

Repeated Exposure
H372

Causes damage to organs

through prolonged or repeated

exposure.

Hazardous to the Aquatic

Environment, Long-Term
H410

Very toxic to aquatic life with

long lasting effects.

Data sourced from a supplier

Safety Data Sheet.[2]

Another source also indicates it may cause long-lasting harmful effects to aquatic life (H413).[3]

[4]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling BAM 15.[1]
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Body Part Required PPE

Eyes

ANSI Z87.1 approved safety goggles or safety

glasses with side shields to protect against dust

and splashes.

Hands
Appropriate chemical-resistant gloves (e.g.,

nitrile).

Body
A lab coat or other suitable protective clothing to

prevent skin exposure.

Respiratory

A suitable respirator should be used if a risk

assessment deems it necessary, such as when

handling large quantities or if dust cannot be

controlled. Work should ideally be conducted in

a fume hood.

Chemical Properties and Storage
Property Data

Chemical Name
N5,N6-bis(2-fluorophenyl)-oxadiazolo[3,4-

b]pyrazine-5,6-diamine

Appearance Powder, Bright yellow solid

Molecular Formula C₁₆H₁₀F₂N₆O

Molecular Weight ~340.3 g/mol

Storage
Store at -20°C, protected from light, in a tightly

sealed and properly labeled container.

Solubility

Soluble in DMSO (conflicting reports of 16.67 to

68 mg/mL) and DMF (20 mg/mL). Insoluble in

water and sparingly soluble in ethanol.

Sonication is recommended to aid dissolution.
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Step 1: Preparation and Engineering Controls
Risk Assessment: Before beginning work, perform a risk assessment specific to the quantity

and manner of use for your experiment.

Work Area: Whenever possible, handle the solid form of BAM 15 within a chemical fume

hood to control potential dust inhalation. Ensure the work area is clean and uncluttered.

Don PPE: Put on all required PPE as detailed in the table above.

Step 2: Weighing and Reconstitution
Handling Solid: BAM 15 is a powder. Avoid creating and breathing dust.

Weighing: Carefully weigh the required amount of BAM 15 on a calibrated balance,

preferably within the fume hood.

Reconstitution: Add the appropriate solvent (e.g., DMSO) to the solid. As noted, sonication

may be required to fully dissolve the compound. For in vivo formulations, a common vehicle

is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.

Step 3: Experimental Use
Cell-Based Assays: When adding BAM 15 to cell cultures, ensure the final concentration of

DMSO does not exceed a level that would impact the cells (typically ≤0.1%).

Animal Studies: For in vivo use, administer the prepared solution according to your approved

animal protocol.

Avoid Exposure: Handle all solutions containing BAM 15 with care to avoid skin/eye contact

and aerosol generation.

Step 4: Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Skin Contact
Immediately wash the affected area with plenty

of water. Remove contaminated clothing.

Eye Contact

Flush eyes with running water for at least 15

minutes, holding eyelids open. Consult a

physician if irritation persists.

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Step 5: Spill and Disposal Plan
Accidental Spills:

Ensure adequate ventilation and wear full PPE.

Prevent the spill from entering drains or waterways.

For solid spills, pick up the material mechanically.

For liquid spills, absorb with an inert material (e.g., diatomite).

Place all contaminated material into a suitable, sealed container for disposal.

Waste Disposal:

Dispose of all waste containing BAM 15 (including empty containers, contaminated PPE,

and experimental waste) in accordance with all applicable local, state, and federal

regulations. Do not dispose of it down the drain.

Step 6: Post-Handling
Decontaminate: Clean the work area and any equipment used.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination.
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Hygiene: Wash hands thoroughly after handling the compound.

BAM 15 Safe Handling Workflow
Preparation

Handling

Post-Handling & Disposal

Start

Assess Risks

Don Required PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace
(Chemical Fume Hood)

Retrieve BAM 15
(from -20°C Storage)

Weigh Solid Compound

Reconstitute in
Appropriate Solvent (e.g., DMSO)

Perform Experiment

Decontaminate
Work Area & Equipment

Accidental Spill

Doff PPE Correctly

Dispose of Waste per
Institutional & Local Regulations

End

Follow Spill Protocol:
1. Evacuate & Ventilate

2. Don Full PPE
3. Contain & Clean Up

4. Dispose as Hazardous Waste

If Occurs
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of BAM 15, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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